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Compound of Interest

Compound Name: Praseodymium(lll) isopropoxide

Cat. No.: B095675

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough overview of Praseodymium(lil)
isopropoxide, a significant organometallic compound. This document details its chemical
properties, synonyms, synthesis protocols, and its role as a precursor in the synthesis of
advanced materials. The information is presented to be a valuable resource for professionals in
research, chemical sciences, and the pharmaceutical industry.

Chemical Identity and Synonyms

Praseodymium(lll) isopropoxide is an organometallic compound featuring the rare earth
element praseodymium in its +3 oxidation state, coordinated with isopropoxide ligands.[1] It is
known by several synonyms in scientific literature and commercial listings.

A comprehensive list of these synonyms is provided below:

Praseodymium(3+) Isopropoxide[2]

Praseodymium isopropanolate[?]

Praseodymium sec-propanolate[2]

Praseodymium triisopropoxide[3]

Triisopropoxypraseodymium[3]
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e 2-Propanol praseodymium salt[3]

e Praseodymium tris(isopropoxide)[3]

o Praseodymium(lll) i-propoxide[4]

e Praseodymium i-propoxide[1]

e PraseodymiumipropoxideREOgreenpowder[1]

e Praseodymium Tripropan-2-Olate[1]

Physicochemical Properties

Praseodymium(lll) isopropoxide is typically a green or yellow-to-green solid powder that is

sensitive to moisture and soluble in organic solvents.[1][2] Its key quantitative properties are

summarized in the table below for easy reference and comparison.

Property Value Reference(s)

CAS Number 19236-14-7 [4]

Molecular Formula CoH2103Pr [4]

Molecular Weight 318.17 g/mol [4]

Appearance Green or yc.allow—to—green (2]
powder/solid

Melting Point 175°C/0.04mm subl. [5]

Boiling Point 175°C at 0.04 mm Hg [5]

Purity (Assay) 98%+ [2]

Metal Purity 99.9%-Pr [2]

Sensitivity Moisture [2]
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Synthesis of Praseodymium(lll) Isopropoxide:
Experimental Protocol

The synthesis of Praseodymium(lll) isopropoxide can be achieved through the reaction of
praseodymium metal with isopropyl alcohol in the presence of a catalyst. The following protocol
Is based on established methods for preparing lanthanide isopropoxides.[6]

Materials:

e Praseodymium metal

e Anhydrous isopropyl alcohol

e Mercuric iodide (catalyst)

¢ Helium gas (for inert atmosphere)
Equipment:

» Reaction flask equipped with a reflux condenser and gas inlet/outlet
e Heating mantle

 Filtration apparatus

o Recrystallization apparatus
Procedure:

e Under a helium atmosphere, place praseodymium metal and a catalytic amount of mercuric
iodide into the reaction flask.

e Add a stoichiometric amount of anhydrous isopropyl alcohol to the flask.
¢ Heat the reaction mixture to approximately 82°C to initiate reflux.

o Maintain the reflux for a period of 8 hours.
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 After the reflux period, cool the reaction mixture to room temperature.
« Filter the mixture to separate the solid product from the solution.

» Purify the recovered product by recrystallization from hot isopropanol to obtain the final
Praseodymium(lll) isopropoxide.

The expected yield for this process is approximately 75%.[6]

Visualizing the Synthesis and Application Pathway

The following diagrams, created using the DOT language, illustrate the synthesis workflow of
Praseodymium(lll) isopropoxide and its subsequent use as a precursor for praseodymium
oxide nanoparticles.
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Caption: Synthesis workflow for Praseodymium(lil) isopropoxide.
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Caption: Role of Praseodymium(lll) isopropoxide as a precursor.

Applications and Relevance to Drug Development

Praseodymium(lll) isopropoxide is a crucial precursor in the synthesis of praseodymium-
containing materials, most notably praseodymium oxide (PreO11) nanopatrticles.[1][7] These
nanoparticles are synthesized through methods such as calcination of precursors like
praseodymium hydroxide, which can be formed from the hydrolysis of Praseodymium(lil)
isopropoxide.[1][7]

The resulting praseodymium oxide nanoparticles have a wide range of applications, including:

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b095675?utm_src=pdf-body-img
https://www.benchchem.com/product/b095675?utm_src=pdf-body
https://www.benchchem.com/product/b095675?utm_src=pdf-body
https://cymitquimica.com/cas/19236-14-7/
https://shop.nanografi.com/blog/applications-of-praseodymium-oxide/
https://www.benchchem.com/product/b095675?utm_src=pdf-body
https://www.benchchem.com/product/b095675?utm_src=pdf-body
https://cymitquimica.com/cas/19236-14-7/
https://shop.nanografi.com/blog/applications-of-praseodymium-oxide/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095675?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Catalysis: They are used in various chemical reactions, including the oxidation of CO to COs..

[7]

e Materials Science: They are incorporated into ceramics, glasses, and pigments to impart
specific colors and properties.[7]

e Electronics: Praseodymium compounds are used in the manufacturing of high-strength
alloys and magnets.

For professionals in drug development, the significance of Praseodymium(lll) isopropoxide
lies in its role as a gateway to producing praseodymium oxide nanoparticles. These
nanoparticles, with appropriate surface functionalization, have the potential to be explored as
carriers for targeted drug delivery or as imaging agents, areas of growing interest in
nanomedicine. The synthesis of radioactive praseodymium oxide nanopatrticles for potential
use in nuclear medicine has also been investigated.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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